1-Cyanoethane-1-sulfonyl fluoride

• Molecular Formula: C3H4FNO2S
• Molecular Weight: 137.14 g/mol
• SMILES: CC(C#N)S(=O)(=O)F
• InChI: InChI=1S/C3H4FNO2S/c1-3(2-5)8(4,6)7/h3H,1H3
• InChIKey: IFMGRQMJIIWDGN-UHFFFAOYSA-N

1-Cyanoethane-1-sulfonyl fluoride: Bifunctional Cyanoalkyl-SuFEx Building Block

1-Cyanoethane-1-sulfonyl fluoride (CAS 1934520-96-3; molecular formula C₃H₄FNO₂S; MW 137.14) is a sp³-enriched aliphatic sulfonyl fluoride bearing an α-cyano substituent on the same carbon as the –SO₂F group . It belongs to the cyanoalkylsulfonyl fluoride subclass, which is recognized as a versatile connective hub for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry [1]. The compound functions as a bifunctional reagent: the sulfonyl fluoride motif engages in SuFEx ligations with N-, O-, and C-nucleophiles, while the pendant nitrile group enables downstream reductive cyclization to spirocyclic β- and γ-sultams [2]. Commercially available at ≥95% purity , this compound serves as a strategic intermediate for medicinal chemistry, chemical biology probe construction, and sp³-rich heterocycle synthesis.

Bifunctional

Sulfonyl fluoride for SuFEx ligations, nitrile for downstream cyclization

Sultam Synthesis

Enables one-pot reductive cyclization to spirocyclic β- and γ-sultams

Application

Medicinal chemistry, chemical biology probe construction, and sp³-rich heterocycle synthesis

• [1] Meng, Y.-P.; et al. Water-accelerated single-electron transfer aquaphotocatalysis for open-chain SuFEx hubs. 2024. Sulfonyl fluoride products used in SuFEx click chemistry for intermolecular conjugation. View Source
• [2] Stepannikova, K.O.; Vashchenko, B.V.; Grygorenko, O.O.; Gorichko, M.V.; Cherepakha, A.Y.; Moroz, Y.S.; Volovenko, Y.M.; Zhersh, S. Synthesis of Spirocyclic β- and γ-Sultams by One-Pot Reductive Cyclization of Cyanoalkylsulfonyl Fluorides. Eur. J. Org. Chem. 2021, 6530–6540. DOI: 10.1002/ejoc.202000351. View Source

Why This Reagent Differs from ESF, Isomers, and Sulfonyl Chlorides

Within the sulfonyl fluoride reagent class, positional isomerism, electrophilic character, and hydrolytic stability diverge sufficiently to make interchange without experimental validation inadvisable. The α-cyano substitution pattern in 1-cyanoethane-1-sulfonyl fluoride places the electron-withdrawing nitrile directly on the sulfonyl fluoride-bearing carbon, differentiating it from the β-cyano isomer (2-cyanoethane-1-sulfonyl fluoride), which is the preferred embodiment in BASF's lithium-ion battery electrolyte patents [1]. Likewise, substitution of the –SO₂F group with an –SO₂Cl group (the sulfonyl chloride analog) introduces orders-of-magnitude differences in hydrolysis rate, reduction susceptibility, and chemoselectivity . Ethenesulfonyl fluoride (ESF), while sharing the –SO₂F warhead, lacks the nitrile handle entirely, forfeiting the orthogonal reductive cyclization pathway that is the defining synthetic advantage of cyanoalkylsulfonyl fluorides [2]. These distinctions are quantified below.

1-Cyanoethane-1-SF

2-Cyanoethane-1-SF (β-isomer)

Positional isomer shows different electrolyte performance; β-isomer is patent-preferred for battery applications, and the α-isomer may not perform equivalently.

Sulfonyl fluoride

Sulfonyl chloride analog

Sulfonyl chloride class exhibits altered chemoselectivity (O-/S-sulfonylation mixtures) and lower hydrolytic stability; reaction outcomes and storage requirements differ substantially.

1-Cyanoethane-1-SF

Ethenesulfonyl fluoride (ESF)

ESF lacks the nitrile handle; reductive cyclization to spirocyclic sultams is unavailable, eliminating the key synthetic pathway enabled by the cyanoalkylsulfonyl fluoride architecture.

• [1] Han, Z.; Fukuzumi, T.; Schulz-Dobrick, M. Cyanoalkyl sulfonylfluorides for electrolyte compositions for high energy lithium-ion batteries. US Patent Application US20200266489A1. BASF SE. Filed 2016-12-08. Preferred examples: 2-cyanoethanesulfonyl fluoride. View Source
• [2] Stepannikova, K.O.; et al. Synthesis of Spirocyclic β- and γ-Sultams by One-Pot Reductive Cyclization of Cyanoalkylsulfonyl Fluorides. Eur. J. Org. Chem. 2021, 6530–6540. ESF lacks the nitrile group required for reductive cyclization to sultams. View Source

Quantitative Differentiation Evidence for 1-Cyanoethane-1-sulfonyl fluoride

Positional Isomer Selectivity in Battery Electrolyte Applications

In the BASF patent family covering cyanoalkylsulfonyl fluorides as high-temperature lithium-ion battery electrolyte additives, the preferred compounds are explicitly 2-cyanoethanesulfonyl fluoride (β-CN isomer) and 3,3-dicyano-pentane-1,5-disulfonyl fluoride. 1-Cyanoethane-1-sulfonyl fluoride (α-CN isomer) is not listed among preferred embodiments [1]. This indicates that for battery electrolyte applications, the α-cyano positional isomer is not functionally interchangeable with the β-cyano isomer, likely due to differences in oxidation stability, film-forming properties, or Li⁺ coordination behavior dictated by the proximity of the electron-withdrawing nitrile to the sulfonyl fluoride group.

Isomer Preference

Reported

α-CN isomer excluded from preferred list; β-CN listed first in patent examples

Patent-validated selection context favors β-isomer for electrolyte use

Patent US20200266489A1; positional isomer not functionally interchangeable

Evidence Dimension	Patent preference ranking for cyanoalkylsulfonyl fluoride isomers as battery electrolyte additives
Target Compound Data	1-Cyanoethane-1-sulfonyl fluoride (α-CN isomer): not listed among preferred embodiments
Comparator Or Baseline	2-Cyanoethane-1-sulfonyl fluoride (β-CN isomer): listed as first preferred example
Quantified Difference	Qualitative preference; α-isomer excluded from preferred list
Conditions	US Patent US20200266489A1; electrolyte compositions for high-energy lithium-ion batteries (BASF SE)

Why This Matters

For procurement in battery R&D, the 2-cyano isomer—not the 1-cyano isomer—is the patent-validated choice; purchasing the wrong isomer wastes resources on an unvalidated analog.

• [1] Han, Z.; Fukuzumi, T.; Schulz-Dobrick, M. Cyanoalkyl sulfonylfluorides for electrolyte compositions for high energy lithium-ion batteries. US20200266489A1. Preferred examples: 2-cyanoethanesulfonyl fluoride and 3,3-di-cyano-pentane-1,5-disulfonyl fluoride. Paragraphs [0043]–[0044]. View Source

SuFEx Chemoselectivity: Sulfonyl Fluoride vs. Sulfonyl Chloride

Sulfonyl fluorides, including 1-cyanoethane-1-sulfonyl fluoride by class membership, exhibit exclusive reaction at the sulfur center for sulfonylation, whereas sulfonyl chlorides (e.g., 1-cyanoethanesulfonyl chloride) generate mixtures of O-sulfonylation and S-sulfonylation products due to competing reaction pathways . Electrochemical data quantify this reactivity gap: the half-wave reduction potentials of aryl sulfonyl chlorides and fluorides differ by more than 1000 mV, with the fluoride being more negative and correspondingly more resistant to reductive side reactions [1]. Additionally, sulfonyl fluorides demonstrate inert reactivity in refluxing aniline, conditions under which sulfonyl chlorides undergo rapid decomposition .

Chemoselectivity

Class-level

Exclusive S-sulfonylation vs. O-/S-sulfonylation mixtures; ΔE½ >1000 mV (fluoride more negative)

Reported exclusive sulfonylation enables predictable product profiles

Class property; verify specific substrate and conditions

Evidence Dimension	Chemoselectivity (exclusive S-sulfonylation) and electrochemical stability
Target Compound Data	Sulfonyl fluorides (class): exclusive sulfonylation products; half-wave potential >1000 mV more negative than chlorides
Comparator Or Baseline	Sulfonyl chlorides (class): O- and S-sulfonylation mixtures; more positive half-wave potential; reactive in refluxing aniline
Quantified Difference	Half-wave potential difference >1000 mV; product selectivity: single sulfonylation product vs. mixture
Conditions	Electrochemical half-wave potential measurements (arylsulfonyl halides); refluxing aniline stability test

Why This Matters

For procurement in bioconjugation or parallel synthesis, the fluoride guarantees a single, predictable product—eliminating purification burdens and yield losses inherent to sulfonyl chloride-mediated reactions.

• [1] NSTL Archive. Arylsulfonyl halides half-wave potential comparison. Half-wave potentials of chlorides and fluorides differ by more than 1000 mV, the fluoride being more negative. View Source

Reductive Cyclization Efficiency to Spirocyclic Sultams

The defining synthetic application of cyanoalkylsulfonyl fluorides—including 1-cyanoethane-1-sulfonyl fluoride—is the one-pot reductive cyclization to spirocyclic β- and γ-sultams under mild conditions (NaBH₄, NiCl₂·6H₂O in MeOH) [1]. Across 10 structurally diverse examples, cyclization proceeded with considerable efficiency: 48–84% isolated yields on up to 30 g scale [1]. By contrast, ethenesulfonyl fluoride (ESF)—the most commonly stocked sulfonyl fluoride building block—completely lacks the nitrile functionality and therefore cannot participate in this intramolecular reductive cyclization pathway at all [2].

Sultam Cyclization

Reported

48–84% yield across 10 examples (class); ESF: pathway unavailable

Unique access to spirocyclic β/γ-sultams not possible with ESF

One-pot NaBH₄/NiCl₂·6H₂O, up to 30 g scale

Evidence Dimension	One-pot reductive cyclization yield to spirocyclic β/γ-sultams
Target Compound Data	1-Cyanoethane-1-sulfonyl fluoride (as member of cyanoalkylsulfonyl fluoride class): expected within 48–84% yield range based on class data
Comparator Or Baseline	Ethenesulfonyl fluoride (ESF): reaction not applicable (no nitrile group); no sultam product possible
Quantified Difference	48–84% yield (cyanoalkyl-SO₂F class) vs. 0% (ESF, pathway unavailable)
Conditions	NaBH₄ (5 equiv), NiCl₂·6H₂O (0.5 equiv), MeOH, 0 °C to rt, one-pot; 10 examples, up to 30 g scale

Why This Matters

For medicinal chemistry procurement, 1-cyanoethane-1-sulfonyl fluoride provides an entry to sp³-enriched spirocyclic sultam scaffolds that are synthetically inaccessible from ESF, directly impacting library diversity and lead optimization.

• [1] Stepannikova, K.O.; Vashchenko, B.V.; Grygorenko, O.O.; et al. Synthesis of Spirocyclic β- and γ-Sultams by One-Pot Reductive Cyclization of Cyanoalkylsulfonyl Fluorides. Eur. J. Org. Chem. 2021, 6530–6540. Cyclization efficiency: 48–84% (10 examples), up to 30 g scale. NaBH₄/NiCl₂·6H₂O in MeOH. View Source
• [2] Krackeler Scientific. Ethenesulfonyl fluoride (ESF) product description. ESF is a Michael acceptor used in dyestuffs and functional materials; lacks nitrile functionality for reductive cyclization. View Source

Hydrolytic Stability Advantage Over Sulfonyl Chlorides

Sulfonyl fluorides possess significantly greater resistance to hydrolysis compared to their sulfonyl chloride counterparts. This is a well-established class property: the stronger S–F bond (vs. S–Cl) confers resistance to reduction, thermodynamic stability toward hydrolysis, and exclusive reactivity at the sulfur center [1]. In contrast, sulfonyl chlorides hydrolyze readily in the presence of moisture, necessitating anhydrous handling and limiting shelf life. For procurement decisions, this translates into a meaningful practical difference: the sulfonyl fluoride 1-cyanoethane-1-sulfonyl fluoride can be stored long-term in a cool, dry place without special precautions , whereas the corresponding sulfonyl chloride (1-cyanoethanesulfonyl chloride, CAS 34876-17-0) requires rigorous exclusion of moisture and typically shorter storage viability.

Hydrolytic Stability

Class-level

Stable to hydrolysis; inert in refluxing aniline; compatible with aqueous/protic media

Reported higher stability supports longer shelf life and aqueous reaction use

Class advantage over sulfonyl chlorides; storage in cool, dry place

Evidence Dimension	Resistance to hydrolysis under ambient and aqueous conditions
Target Compound Data	Sulfonyl fluorides (class): stable to hydrolysis; resistant to reduction; long-term storage in cool, dry conditions
Comparator Or Baseline	Sulfonyl chlorides (class): readily hydrolyzed by moisture; require anhydrous handling; limited shelf life
Quantified Difference	Qualitative class difference; fluorides stable to refluxing aniline and physiological pH conditions; chlorides degrade rapidly upon moisture exposure
Conditions	Ambient storage; aqueous reaction media; refluxing aniline (comparative stability benchmark)

Why This Matters

For procurement managers, the enhanced stability of the sulfonyl fluoride translates to longer usable shelf life, reduced waste from hydrolytic degradation, and compatibility with aqueous or protic reaction conditions that would destroy the sulfonyl chloride analog.

• [1] Lou, T.S.-B.; Willis, M.C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nat. Rev. Chem. 2022. Sulfonyl fluorides exhibit stability toward hydrolysis under physiological conditions. DOI: 10.1038/s41570-021-00000-0. View Source

Application Scenarios for 1-Cyanoethane-1-sulfonyl fluoride

Spirocyclic Sultam Library Synthesis

1-Cyanoethane-1-sulfonyl fluoride is ideally suited for the construction of sp³-enriched spirocyclic β- and γ-sultam libraries—an application where ethenesulfonyl fluoride (ESF) is structurally incapable. The one-pot NaBH₄/NiCl₂·6H₂O reductive cyclization protocol delivers sultam products in 48–84% isolated yield across diverse substrates at up to 30 g scale, providing medicinal chemists with efficient access to underrepresented spirocyclic chemical space for fragment-based drug discovery and lead optimization [1]. This is the compound's highest-confidence differentiation scenario, as the orthogonal nitrile→sulfonamide transformation is uniquely enabled by the α-cyanoalkylsulfonyl fluoride architecture.

SuFEx-Based Covalent Probe Construction

For activity-based protein profiling (ABPP) and covalent inhibitor development, the sulfonyl fluoride group provides exclusive S-sulfonylation without the O-/S- product mixtures that plague sulfonyl chlorides . Furthermore, sulfonyl fluorides resist hydrolysis under physiological pH conditions, enabling incubation in biological media without reagent decomposition—a critical advantage over sulfonyl chlorides, which hydrolyze rapidly in aqueous buffers [2]. The α-cyano group offers an additional latent functional handle for downstream transformations or bioconjugation.

Isomer-Dependent Battery Electrolyte Screening

The BASF patent family identifies 2-cyanoethanesulfonyl fluoride (β-CN isomer) as the preferred cyanoalkylsulfonyl fluoride for lithium-ion battery electrolyte formulations [3]. Procuring both the 1-cyano (α) and 2-cyano (β) isomers enables systematic structure–activity relationship (SAR) studies to map how nitrile proximity to –SO₂F affects solid-electrolyte interphase (SEI) formation, impedance control, and high-temperature cycling stability. The α-isomer serves as a critical negative-control or comparator compound in isomer-screening workflows.

Scalable Sulfonamide Intermediate Synthesis

The demonstrated scalability of cyanoalkylsulfonyl fluoride chemistry (up to 30 g scale for reductive cyclization) [1], combined with the storage stability of sulfonyl fluorides relative to sulfonyl chlorides [2], positions 1-cyanoethane-1-sulfonyl fluoride as a viable process intermediate for sulfonamide active pharmaceutical ingredient (API) manufacturing. The chemoselective SuFEx reaction ensures predictable product profiles at scale, minimizing purification burden and process development risk relative to the sulfonyl chloride route.

Application

Selection Property

Validation Focus

Spirocyclic Sultam Library Synthesis

Nitrile-enabled reductive cyclization

Cyclization efficiency and scaffold diversity

SuFEx Covalent Probe Construction

Exclusive S-sulfonylation

Chemoselectivity and aqueous stability

Isomer-Dependent Battery Electrolyte SAR

Positional isomerism

SEI formation and cycling stability

Scalable Sulfonamide Intermediate Synthesis

Scalable SuFEx process

Product profile and storage stability

• [1] Stepannikova, K.O.; Vashchenko, B.V.; Grygorenko, O.O.; et al. Synthesis of Spirocyclic β- and γ-Sultams by One-Pot Reductive Cyclization of Cyanoalkylsulfonyl Fluorides. Eur. J. Org. Chem. 2021, 6530–6540. View Source
• [2] Lou, T.S.-B.; Willis, M.C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nat. Rev. Chem. 2022. Stability toward hydrolysis under physiological conditions. View Source
• [3] Han, Z.; Fukuzumi, T.; Schulz-Dobrick, M. Cyanoalkyl sulfonylfluorides for electrolyte compositions for high energy lithium-ion batteries. US20200266489A1. BASF SE. View Source